Cas no 201033-36-5 (6-methoxy-Phthalazine)

• Product Name: 6-methoxy-Phthalazine
• CAS No: 201033-36-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1057590
• PubChem ID: 22114751
• Update Time: 2025-04-20

6-methoxy-Phthalazine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-Phthalazine
• 6-methoxyphthalazine
• 201033-36-5
• SCHEMBL5375329
• DB-350602

• Inchi： 1S/C9H8N2O/c1-12-9-3-2-7-5-10-11-6-8(7)4-9/h2-6H,1H3
• InChI Key： LKPNNHQRYJGPSM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CN=NC=C2C=1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines